Cas no 39604-67-6 (Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-)
39604-67-6 structure
Product Name:Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
CAS No:39604-67-6
MF:C17H18O4
MW:286.322425365448
CID:1509850
PubChem ID:85807354
Update Time:2025-04-21
Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
- 39604-67-6
- 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenylethanone
- DTXSID401187445
-
- Inchi: 1S/C17H18O4/c1-11-14(20-2)10-15(21-3)16(17(11)19)13(18)9-12-7-5-4-6-8-12/h4-8,10,19H,9H2,1-3H3
- InChI Key: ACLCKGICFMORIO-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C)=C(C=1C(CC1C=CC=CC=1)=O)O)OC
Computed Properties
- Exact Mass: 286.12054
- Monoisotopic Mass: 286.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
39604-67-6 (Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-) Related Products
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- 2040-04-2(2',6'-Dimethoxyacetophenone)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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